2-Benzenesulfonamidohexanoic acid
Overview
Description
2-Benzenesulfonamidohexanoic acid, also known as BSAHA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a derivative of sulfonamide, which is a class of compounds that are widely used in medicinal chemistry. BSAHA is a white crystalline powder that is soluble in water and has a molecular weight of 319.38 g/mol.
Scientific Research Applications
Drug Development
2-Benzenesulfonamidohexanoic acid: is a sulfonamide derivative commonly used in pharmaceutical research. Its molecular structure allows for the creation of various compounds with potential therapeutic effects. For instance, it has been referenced in studies published in journals like Nature and Cell Research, indicating its relevance in the development of new medications .
Biomaterials
The sulfonation process, which involves introducing sulfonic acid groups to molecules, can significantly enhance the properties of biomaterials2-Benzenesulfonamidohexanoic acid may play a role in creating advanced hydrogels, scaffolds, and nanoparticles for medical applications, such as tissue engineering and regenerative medicine .
Cancer Research
In the field of oncology, 2-Benzenesulfonamidohexanoic acid has been cited in the context of molecular cancer research. It’s used in studies exploring the molecular pathways of cancer progression and potential treatments, as seen in publications like Molecular Cancer .
Microbiology
Research involving 2-Benzenesulfonamidohexanoic acid extends to microbiology, where it’s used in studies of host-microbe interactions. This includes research on how pathogens interact with host cells and the development of antimicrobial agents, as indicated by articles in Cell Host & Microbe .
Immunology
The compound has applications in immunological research, particularly in studies related to immune responses and disorders. Journals such as Cell & Molecular Immunology have featured research utilizing 2-Benzenesulfonamidohexanoic acid in the study of immune system mechanisms .
Material Science
In material science, 2-Benzenesulfonamidohexanoic acid is involved in the synthesis of novel materials with enhanced properties. Its role in the sulfonation of graphene, for example, is crucial for developing materials with specific electrical and mechanical characteristics .
Mechanism of Action
Target of Action
2-Benzenesulfonamidohexanoic acid, as a sulfonamide derivative, is likely to exhibit a range of pharmacological activities. Sulfonamides are known to target enzymes such as carbonic anhydrase and dihydropteroate synthetase . These enzymes play crucial roles in various physiological processes, including fluid balance, glucose metabolism, and inflammation .
Mode of Action
Sulfonamides, in general, are known to act as competitive antagonists and structural analogues of p-aminobenzoic acid (paba) in the synthesis of folic acid, which is essential for dna production in bacteria . By inhibiting this process, sulfonamides prevent bacterial growth and proliferation .
Biochemical Pathways
Based on the known targets of sulfonamides, it can be inferred that this compound may affect pathways related to fluid balance, glucose metabolism, inflammation, and bacterial dna synthesis .
Pharmacokinetics
The pharmacokinetics of drugs are typically described by the ladme model, which stands for liberation, absorption, distribution, metabolism, and elimination . These processes determine the drug’s bioavailability, i.e., the proportion of the drug that enters the circulation and is able to have an active effect.
Result of Action
Given its likely role as a sulfonamide, it may inhibit bacterial growth and proliferation by interfering with folic acid synthesis, which is essential for bacterial dna production .
Safety and Hazards
properties
IUPAC Name |
2-(benzenesulfonamido)hexanoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO4S/c1-2-3-9-11(12(14)15)13-18(16,17)10-7-5-4-6-8-10/h4-8,11,13H,2-3,9H2,1H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VBLZXGQFGDIFIP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(C(=O)O)NS(=O)(=O)C1=CC=CC=C1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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